Cas no 2171292-71-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1r,3r)-3-ethoxycyclobutylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1r,3r)-3-ethoxycyclobutylcarbamoyl}butanoic acid
• CAS No: 2171292-71-8
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5999760
• PubChem ID: 165744499
• Update Time: 2025-08-03

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1r,3r)-3-ethoxycyclobutylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1r,3r)-3-ethoxycyclobutylcarbamoyl}butanoic acid
• EN300-1474262
• 4-[(3-ethoxycyclobutyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171292-71-8
• 2171769-47-2
• 2171300-17-5
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1r,3r)-3-ethoxycyclobutyl]carbamoyl}butanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1s,3s)-3-ethoxycyclobutyl]carbamoyl}butanoic acid
• EN300-1474264
• EN300-1479428

• Inchi： 1S/C26H30N2O6/c1-2-33-17-13-16(14-17)27-25(31)23(11-12-24(29)30)28-26(32)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,2,11-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： FNRJPQBNSHHKHK-UHFFFAOYSA-N
• SMILES： O(CC)C1CC(C1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1r,3r)-3-ethoxycyclobutylcarbamoyl}butanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1r,3r)-3-ethoxycyclobutylcarbamoyl}butanoic Acid (CAS No. 2171292-71-8)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1r,3r)-3-ethoxycyclobutylcarbamoyl}butanoic acid, a compound with the CAS number 2171292-71-8, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its dual functional groups, has garnered considerable attention for its potential applications in drug development and medicinal chemistry.

The compound’s name highlights several key structural features that are critical to its chemical behavior and biological activity. The presence of a fluoren-9-ylmethoxycarbonyl moiety suggests a linkage that is often utilized in the synthesis of biologically active molecules due to its stability and compatibility with various biochemical pathways. This group is particularly interesting because it can enhance the solubility and bioavailability of attached molecules, making it a valuable component in the design of novel therapeutic agents.

Additionally, the structure incorporates a 1r,3r-3-ethoxycyclobutylcarbamoyl group, which is a testament to the compound’s complexity and versatility. The cyclobutyl ring is a common scaffold in pharmaceuticals due to its ability to modulate electronic properties and interact with biological targets in specific ways. The ethoxy substitution further fine-tunes these interactions, potentially leading to enhanced binding affinity and selectivity.

The carboxylic acid moiety at one end of the molecule provides another layer of functionality that can be exploited for various chemical modifications. This group is often used in the synthesis of esters, amides, and other derivatives that can be tailored for specific biological activities. The dual presence of both carbamoyl and methoxycarbonyl groups indicates a compound that is likely to exhibit multifaceted interactions with biological systems.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. The structural features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1r,3r)-3-ethoxycyclobutylcarbamoyl}butanoic acid make it a promising candidate for such applications. Studies have shown that similar molecular architectures can interfere with key enzymes involved in inflammation, such as cyclooxygenases (COX) and lipoxygenases (LOX), thereby reducing pro-inflammatory cytokine production.

The compound’s potential as an anti-inflammatory agent is further supported by its ability to interact with receptors and enzymes that are central to immune regulation. For instance, the fluoren-9-ylmethoxycarbonyl group may facilitate binding to specific protein targets, while the cyclobutyl moiety could enhance metabolic stability. These interactions could lead to the development of drugs that are more effective at controlling inflammation without the side effects associated with traditional anti-inflammatory medications.

Another area where this compound shows promise is in the treatment of neurological disorders. Emerging research indicates that modulating certain biochemical pathways can have significant effects on neuronal function and survival. The structural complexity of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1r,3r)-3-ethoxycyclobutylcarbamoyl}butanoic acid suggests that it could interact with neurotransmitter systems or other key signaling molecules involved in brain health. This opens up possibilities for its use in conditions such as Alzheimer’s disease, Parkinson’s disease, and other neurodegenerative disorders.

The synthesis of this compound involves multiple steps that showcase advanced techniques in organic chemistry. The introduction of both fluoren-9-ylmethoxycarbonyl and 1r,3r-3-ethoxycyclobutylcarbamoyl groups requires precise control over reaction conditions to ensure high yield and purity. This level of synthetic complexity underscores the compound’s potential as a lead molecule for further drug development.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1r,3r)-3-ethoxycyclobutylcarbamoyl}butanoic acid (CAS No. 2171292-71-8) is a structurally complex and multifunctional compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further research into anti-inflammatory and neurological therapies. As our understanding of biochemical pathways continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.